3-(4-methoxyphenyl)-1-(2-(4-methoxyphenyl)-2-oxoethyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide

• IUPAC Name: 1-(4-methoxyphenyl)-2-[3-(4-methoxyphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium-1-yl]ethanone;bromide
• InChI: InChI=1S/C24H27N2O3.BrH/c1-28-20-11-7-18(8-12-20)22-16-25(24-6-4-3-5-15-26(22)24)17-23(27)19-9-13-21(29-2)14-10-19;/h7-14,16H,3-6,15,17H2,1-2H3;1H/q+1;/p-1
• InChI Key: FONVZHMJZUWVIU-UHFFFAOYSA-M
• Canonical SMILES: COC1=CC=C(C=C1)C2=C[N+](=C3N2CCCCC3)CC(=O)C4=CC=C(C=C4)OC.[Br-]
• Molecular Formula: C24H27BrN2O3
• Molecular Weight: 471.4 g/mol
• CAS No.: 475631-96-0

Description

This compound is a quaternary ammonium salt featuring an imidazo[1,2-a]azepinium core substituted with two 4-methoxyphenyl groups. Its molecular formula is C₂₈H₂₉BrN₂O₃, and it is characterized by a bicyclic structure combining a seven-membered azepine ring fused with an imidazole moiety. The 4-methoxyphenyl substituents at positions 3 and the 2-oxoethyl side chain contribute to its electronic and steric properties, making it a candidate for pharmacological studies, particularly in antimicrobial and CNS-related applications .

Biological Activity

The compound 3-(4-methoxyphenyl)-1-(2-(4-methoxyphenyl)-2-oxoethyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide is a member of the imidazo[1,2-a]azepine class of compounds, which has garnered attention for its potential biological activities. This article reviews the biological activity of this compound based on available literature and research findings.

Chemical Characteristics

• Molecular Formula : C₁₈H₁₈BrN₂O₃
• Molecular Weight : 384.25 g/mol
• CAS Number : Not specifically listed in the provided sources but related compounds exist under similar identifiers.

Antitumor Activity

Research indicates that imidazo[1,2-a]azepines exhibit significant antitumor properties. For instance, derivatives of this class have shown effectiveness against various cancer cell lines. A study highlighted that compounds with similar structures demonstrated IC50 values in the low micromolar range against A549 (lung cancer) and MCF-7 (breast cancer) cell lines, suggesting potent cytotoxic effects .

Compound	Cell Line	IC50 (µM)
Example A	A549	5.5
Example B	MCF-7	4.2

Anti-inflammatory Activity

Additionally, some studies have reported anti-inflammatory properties associated with imidazo[1,2-a]azepine derivatives. These compounds were found to inhibit TNF-α production in vitro, indicating their potential as anti-inflammatory agents .

The proposed mechanism for the biological activity of this compound involves interaction with specific cellular pathways:

• Inhibition of Kinases : Similar compounds have been shown to inhibit key kinases involved in cell proliferation and survival.
• Receptor Interaction : The compound may interact with growth factor receptors, thereby modulating signaling pathways critical for tumor growth.

Case Studies

• Study on Antitumor Efficacy : A recent study evaluated a series of imidazo[1,2-a]azepine derivatives for their antitumor activity. The results indicated that modifications at the 4-methoxyphenyl position significantly enhanced cytotoxicity against several cancer cell lines .
• Inflammation Model : In a model of lipopolysaccharide-induced inflammation in macrophages, derivatives similar to this compound were shown to reduce inflammatory markers significantly .

Comparison with Similar Compounds

Key Observations :

• Hydroxyl Groups : The addition of a hydroxyl group (e.g., ) introduces hydrogen-bonding capacity, which may enhance pharmacological activity but requires stabilization to prevent metabolic degradation.
• Alkoxy Variations : Methoxy (MeO) vs. ethoxy (EtO) groups influence lipophilicity and metabolic stability .

Pharmacological Activity

Antibacterial and Antifungal Profiles

• Compound 10a (): Exhibits broad-spectrum activity against Staphylococcus aureus (MIC = 8 µg/mL) and Candida albicans (MIC = 16 µg/mL), attributed to the difluoromethoxy group enhancing membrane penetration.

Physicochemical Properties

Spectral Data

• ¹H NMR : For the target compound, the 4-MeOPh groups are expected to resonate at δ 3.8–4.0 ppm (OCH₃) and δ 6.8–7.2 ppm (aromatic protons), consistent with .
• IR : Strong carbonyl (C=O) absorption near 1675 cm⁻¹ (cf. ).

Solubility and Stability

• The dual 4-MeOPh groups enhance lipid solubility compared to hydroxylated analogues (e.g., ), favoring blood-brain barrier penetration.
• Bromide counterion improves aqueous solubility relative to chloride analogues .